4-(2-Chlorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid

• IUPAC Name: 4-(2-chlorophenyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine-6-carboxylic acid
• InChI: InChI=1S/C13H12ClN3O2/c14-8-4-2-1-3-7(8)11-12-9(15-6-16-12)5-10(17-11)13(18)19/h1-4,6,10-11,17H,5H2,(H,15,16)(H,18,19)
• InChI Key: VPFAMVMZJHWLJH-UHFFFAOYSA-N
• Canonical SMILES: C1C(NC(C2=C1NC=N2)C3=CC=CC=C3Cl)C(=O)O
• Molecular Formula: C13H12ClN3O2
• Molecular Weight: 277.70 g/mol

Description

The compound “4-(2-Chlorophenyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-6-carboxylic acid” is a complex organic molecule. It contains an imidazo[4,5-c]pyridine core, which is a fused ring system containing nitrogen atoms. This core is substituted with a 2-chlorophenyl group and a carboxylic acid group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (imidazo[4,5-c]pyridine and phenyl), a carboxylic acid group, and a chlorine atom. The presence of these functional groups would influence the compound’s reactivity and properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The carboxylic acid could participate in acid-base reactions, and the aromatic rings could undergo electrophilic aromatic substitution. The chlorine atom might also be displaced in nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a carboxylic acid group could result in the compound being acidic. The compound might also exhibit polarity due to the presence of electronegative atoms like nitrogen and chlorine.

Mechanism of Action

Target of Action

It’s known that similar compounds have been found to bind with high affinity to multiple receptors , which can be helpful in developing new useful derivatives .

Mode of Action

It’s known that similar compounds utilize a radical approach in their interaction with targets . This interaction can lead to significant transformations, such as formal anti-Markovnikov alkene hydromethylation .

Biochemical Pathways

It’s known that similar compounds can affect a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Similar compounds have shown diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and its potential biological effects. Handling this compound would likely require standard safety precautions for dealing with chemicals, such as using personal protective equipment.

Future Directions

The future directions for research on this compound could include exploring its potential uses in various fields, such as medicinal chemistry or materials science. Further studies could also investigate its synthesis, properties, and reactivity in more detail.